4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(4-methoxybenzyl)benzamide

• IUPAC Name: 4-[(3,4-dimethoxyphenyl)sulfonyl-methylamino]-N-[(4-methoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C24H26N2O6S/c1-26(33(28,29)21-13-14-22(31-3)23(15-21)32-4)19-9-7-18(8-10-19)24(27)25-16-17-5-11-20(30-2)12-6-17/h5-15H,16H2,1-4H3,(H,25,27)
• InChI Key: XHPQGLRGFNERKI-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)C(=O)NCC2=CC=C(C=C2)OC)S(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C24H26N2O6S
• Molecular Weight: 470.5 g/mol

Description

The compound “4-[(3,4-dimethoxyphenyl)sulfonylamino]-N-(4-methoxybenzyl)benzamide” is a complex organic molecule. It contains several functional groups, including a benzamide group, a sulfonamide group, and methoxy groups. These functional groups could potentially give the compound a variety of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It would contain a central benzene ring (from the benzamide), with various groups attached, including a sulfonamide group and methoxy groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present in its structure. For example, the benzamide and sulfonamide groups might be expected to undergo reactions typical of amides and sulfonamides, respectively.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide and sulfonamide groups might be expected to increase its solubility in polar solvents.

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential biological activity, investigating its reactivity, or developing methods for its synthesis.